Cas no 1094755-34-6 ((3,5-dichlorophenyl)methyl(propan-2-yl)amine)

• Product Name: (3,5-dichlorophenyl)methyl(propan-2-yl)amine
• CAS No: 1094755-34-6
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• MDL: MFCD11212520
• CID: 5205688
• PubChem ID: 43163792
• Update Time: 2026-03-06

(3,5-dichlorophenyl)methyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3,5-dichloro-N-(1-methylethyl)-
• [(3,5-Dichlorophenyl)methyl](propan-2-yl)amine
• (3,5-dichlorophenyl)methyl(propan-2-yl)amine

• MDL： MFCD11212520
• Inchi： 1S/C10H13Cl2N/c1-7(2)13-6-8-3-9(11)5-10(12)4-8/h3-5,7,13H,6H2,1-2H3
• InChI Key： CZDXKLYZFBLWML-UHFFFAOYSA-N
• SMILES： C1(CNC(C)C)=CC(Cl)=CC(Cl)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 270.3±25.0 °C at 760 mmHg
• Flash Point: 117.3±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3,5-dichlorophenyl)methyl(propan-2-yl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3,5-dichlorophenyl)methyl(propan-2-yl)amine

Recent Advances in the Study of (3,5-dichlorophenyl)methyl(propan-2-yl)amine (CAS: 1094755-34-6)

In recent years, the compound (3,5-dichlorophenyl)methyl(propan-2-yl)amine (CAS: 1094755-34-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and potential clinical applications.

The synthesis of (3,5-dichlorophenyl)methyl(propan-2-yl)amine has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity. Researchers have also explored its stability under different physiological conditions, which is critical for its potential use in drug formulations.

Mechanistic studies have revealed that (3,5-dichlorophenyl)methyl(propan-2-yl)amine interacts with specific neurotransmitter receptors in the central nervous system. Preliminary in vitro and in vivo experiments suggest that the compound may modulate dopaminergic and serotonergic pathways, making it a candidate for treating neurological disorders such as depression and Parkinson's disease. However, further studies are needed to elucidate its exact binding affinities and downstream effects.

In the context of drug development, (3,5-dichlorophenyl)methyl(propan-2-yl)amine has been evaluated for its pharmacokinetic and pharmacodynamic properties. Early-stage clinical trials have indicated favorable bioavailability and a manageable safety profile, though potential side effects such as mild gastrointestinal disturbances have been noted. These findings underscore the need for additional preclinical and clinical research to fully assess its therapeutic potential.

Beyond its neurological applications, recent research has explored the compound's antimicrobial properties. Studies have demonstrated its efficacy against certain Gram-positive and Gram-negative bacteria, suggesting potential use as an adjunct in antibiotic therapy. The exact mechanism of its antimicrobial action remains under investigation, but initial data point to disruption of bacterial cell membranes.

In conclusion, (3,5-dichlorophenyl)methyl(propan-2-yl)amine (CAS: 1094755-34-6) represents a multifaceted compound with diverse therapeutic possibilities. While current research is promising, further investigations are essential to validate its efficacy and safety across different applications. The ongoing exploration of this molecule underscores its potential to contribute significantly to the fields of neurology and infectious disease treatment.